Floccosin

• CAS RN: 11055-01-9
• Molecular Formula: C30H26O14
• Molecular Weight: 610.5 g/mol
• IUPAC Name: 14-(2,15-dihydroxy-12-methoxy-6-methyl-4,11-dioxo-5,13-dioxatetracyclo[8.5.0.03,8.012,14]pentadeca-1(10),2,8-trien-14-yl)-2,15-dihydroxy-12-methoxy-6-methyl-5,13-dioxatetracyclo[8.5.0.03,8.012,14]pentadeca-1(10),2,8-triene-4,11-dione
• InChI: InChI=1S/C30H26O14/c1-9-5-11-7-13-17(19(31)15(11)25(37)41-9)23(35)27(29(39-3,43-27)21(13)33)28-24(36)18-14(22(34)30(28,40-4)44-28)8-12-6-10(2)42-26(38)16(12)20(18)32/h7-10,23-24,31-32,35-36H,5-6H2,1-4H3
• InChI Key: UODJUICWDPREDT-UHFFFAOYSA-N
• SMILES: CC1CC2=CC3=C(C(C4(C(C3=O)(O4)OC)C56C(C7=C(C=C8CC(OC(=O)C8=C7O)C)C(=O)C5(O6)OC)O)O)C(=C2C(=O)O1)O
• synonyms: floccosin

Description

Floccosin is a natural antimicrobial peptide that has been extensively studied for its potential applications in the field of medicine and biotechnology. It is a small peptide consisting of 21 amino acids that is produced by the bacterium Bacillus subtilis. Floccosin has been found to possess potent antimicrobial activity against a wide range of bacteria, including both Gram-positive and Gram-negative strains.

Mechanism Of Action

Floccosin exerts its antimicrobial activity by disrupting the bacterial cell membrane. It binds to the bacterial cell wall and causes the membrane to become permeable, leading to cell death.

Biochemical And Physiological Effects

Floccosin has been found to have a number of biochemical and physiological effects. It has been found to induce the production of reactive oxygen species in bacteria, leading to oxidative stress and cell death. Floccosin has also been found to inhibit bacterial biofilm formation, which is important for the pathogenesis of many bacterial infections.

Advantages And Limitations For Lab Experiments

One of the main advantages of using floccosin in lab experiments is its potent antimicrobial activity. It can be used to study the mechanisms of bacterial cell death and the effects of oxidative stress on bacterial cells. However, one of the limitations of using floccosin is its narrow spectrum of activity. It is only effective against certain types of bacteria and is not effective against viruses or other types of microorganisms.

Future Directions

There are a number of future directions for research on floccosin. One area of research is the development of new antibiotics based on the structure of floccosin. Another area of research is the study of the mechanisms of bacterial resistance to floccosin. Additionally, floccosin could be used in combination with other antibiotics to enhance their efficacy against bacterial infections. Finally, the potential applications of floccosin in the field of biotechnology, such as in the development of new antimicrobial coatings or in the treatment of fungal infections, could be further explored.

Synthesis Methods

Floccosin can be synthesized using recombinant DNA technology. The gene encoding floccosin can be cloned and expressed in a suitable host organism, such as E. coli. The recombinant protein can then be purified using various chromatographic techniques.

Scientific Research Applications

Floccosin has been extensively studied for its potential applications in the field of medicine and biotechnology. It has been found to possess potent antimicrobial activity against a wide range of bacteria, making it a promising candidate for the development of new antibiotics. Floccosin has also been found to have antifungal activity, making it a potential candidate for the treatment of fungal infections.